![molecular formula C9H16ClN3 B6175502 3-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride CAS No. 2503203-12-9](/img/no-structure.png)
3-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride
Description
Synthesis Analysis
The synthesis of pyrazolo[1,5-a]pyrazine derivatives, such as “3-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride”, involves various methods including cyclization, ring annulation, cycloaddition, and direct C-H arylation .Molecular Structure Analysis
The molecular structure of “this compound” includes a pyrazolo[1,5-a]pyrazine scaffold, which is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring .Physical and Chemical Properties Analysis
The physical form of “this compound” is a powder. It has a molecular weight of 201.7.Safety and Hazards
The safety information for “3-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride” includes several hazard statements: H315, H319, H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride involves the condensation of 2-methyl-3-ethylpyrazine-5-carboxylic acid with hydrazine hydrate, followed by cyclization and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "2-methyl-3-ethylpyrazine-5-carboxylic acid", "hydrazine hydrate", "hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of 2-methyl-3-ethylpyrazine-5-carboxylic acid with hydrazine hydrate to form 2-methyl-3-ethylpyrazine-5-carbohydrazide", "Step 2: Cyclization of 2-methyl-3-ethylpyrazine-5-carbohydrazide to form 3-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine", "Step 3: Reaction of 3-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine with hydrochloric acid to form 3-ethyl-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride" ] } | |
CAS No. |
2503203-12-9 |
Molecular Formula |
C9H16ClN3 |
Molecular Weight |
201.7 |
Purity |
95 |
Origin of Product |
United States |
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